1-[(3,4-Dichlorophenyl)methyl]azetidin-3-amine

• IUPAC Name: 1-[(3,4-dichlorophenyl)methyl]azetidin-3-amine
• InChI: InChI=1S/C10H12Cl2N2/c11-9-2-1-7(3-10(9)12)4-14-5-8(13)6-14/h1-3,8H,4-6,13H2
• InChI Key: SACUPCXFTPXJLZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=CC(=C(C=C2)Cl)Cl)N
• Molecular Formula: C10H12Cl2N2
• Molecular Weight: 231.12 g/mol

Description

1-(3,4-Dichlorophenyl)methylazetidin-3-amine (DCPA) is an organic compound with a wide range of applications in the field of organic chemistry. It is a versatile building block for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other chemicals. DCPA is a cyclic amine that can be used as a starting material for the preparation of many heterocyclic compounds. It is also a useful intermediate for the synthesis of pharmaceuticals and agrochemicals.

Scientific Research Applications

1-[(3,4-Dichlorophenyl)methyl]azetidin-3-amine is used as a starting material for the synthesis of a wide range of heterocyclic compounds, including pharmaceuticals, agrochemicals, and other chemicals. It is also used as an intermediate for the synthesis of various compounds, including antibiotics, antifungal agents, and anti-inflammatory agents. This compound has also been used in the synthesis of various heterocyclic compounds, such as pyrimidines, quinolines, and indoles.

Mechanism of Action

1-[(3,4-Dichlorophenyl)methyl]azetidin-3-amine is an organic compound with a wide range of applications in the field of organic chemistry. It is a versatile building block for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other chemicals. This compound is a cyclic amine that can be used as a starting material for the preparation of many heterocyclic compounds. Its mechanism of action involves the formation of a cyclic intermediate, which is then attacked by an electrophile. This reaction leads to the formation of a new carbon-nitrogen bond, which is then further reacted with a nucleophile to form the desired product.
Biochemical and Physiological Effects
This compound is a cyclic amine with a wide range of applications in the field of organic chemistry. It can be used as a starting material for the synthesis of various heterocyclic compounds, including pharmaceuticals, agrochemicals, and other chemicals. This compound has been found to have various biochemical and physiological effects, including the inhibition of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been found to have anti-inflammatory, anti-fungal, and anti-bacterial properties.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(3,4-Dichlorophenyl)methyl]azetidin-3-amine in laboratory experiments include its availability, low cost, and ease of synthesis. This compound is a versatile building block for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other chemicals. It is also a useful intermediate for the synthesis of pharmaceuticals and agrochemicals. The main limitation of this compound is its instability in the presence of light and oxygen, which can lead to the formation of toxic products.

Future Directions

For the use of 1-[(3,4-Dichlorophenyl)methyl]azetidin-3-amine include the development of novel synthetic routes for the preparation of heterocyclic compounds, the development of new methods for the synthesis of pharmaceuticals and agrochemicals, and the development of new methods for the synthesis of bioactive molecules. Additionally, this compound can be used as a starting material for the synthesis of various heterocyclic compounds, such as pyrimidines, quinolines, and indoles. Finally, this compound can be used as an intermediate for the synthesis of various compounds, including antibiotics, antifungal agents, and anti-inflammatory agents.